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Compound of Interest

Compound Name: N-(4-iodophenyl)tetradecanamide

Cat. No.: B310921

Get Quote

This document provides a detailed, step-by-step protocol for the proper and safe disposal of N-
(4-iodophenyl)tetradecanamide. As researchers and drug development professionals, our

commitment to safety and environmental stewardship extends beyond the benchtop to the

entire lifecycle of the chemical reagents we employ. This guide is designed to provide clear,

actionable information, grounded in established safety protocols and regulatory standards,

ensuring that this compound is handled responsibly from use to final disposal.

Core Principles: Hazard Assessment and Disposal
Strategy
N-(4-iodophenyl)tetradecanamide is an amide compound containing a halogen (iodine)

bonded to an aromatic ring. While specific toxicity data for this exact molecule is not widely

published, its structure dictates the necessary disposal precautions. The core principle for its

disposal is to classify it as a halogenated organic waste.[1] This classification is critical because

the combustion of halogenated compounds can produce acidic gases (like hydrogen iodide),

requiring specialized incineration facilities equipped with scrubbers.[2]

Mixing this waste with non-halogenated organic streams can lead to improper treatment,

environmental release, and significantly increased disposal costs. Therefore, stringent
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segregation is paramount. The following guide is based on guidelines from the U.S.

Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration

(OSHA).[3][4]

Chemical and Hazard Profile
To understand the disposal requirements, we must first understand the compound's

characteristics.

Property Value / Information Source

Chemical Name
N-(4-

iodophenyl)tetradecanamide
-

Synonyms N/A -

Molecular Formula C20H32INO Inferred

Physical State
Solid (Predicted based on

tetradecanamide)
[5]

Structural Class
Halogenated Organic

Compound
[1]

Primary Hazard
Potential for skin and

respiratory irritation.
[6]

Environmental Hazard
May cause long-lasting harmful

effects to aquatic life.
[6]

Incompatibilities Strong oxidizing agents. [5]

Disposal Classification
Hazardous Waste

(Halogenated Organic Solid)
[1][2]

Note: Properties are extrapolated from its parent compound, tetradecanamide, and the

presence of the iodophenyl group.

Regulatory Imperative: Compliance with EPA and
OSHA

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.osha.gov/hazardous-waste
https://www.epa.gov/sites/default/files/2016-09/documents/version_2_-_solvent_guidance_final_508_compliant_090116.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2261006&productDescription=N-TETRADECANAMIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecanamide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecanamide
https://www.fishersci.com/store/msds?partNumber=AAB2261006&productDescription=N-TETRADECANAMIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b310921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The disposal of laboratory chemicals in the United States is governed by the Resource

Conservation and Recovery Act (RCRA), enforced by the EPA.[4] RCRA establishes the

framework for the "cradle-to-grave" management of hazardous waste. Additionally, OSHA's

standard for Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR

1910.1450) requires laboratories to have a Chemical Hygiene Plan that includes procedures for

safe handling and disposal of hazardous chemicals.[7] The procedures outlined here are

designed to comply with these foundational regulations.

Step-by-Step Disposal Protocol
This protocol covers the entire process from the point of waste generation to its final collection.

Personal Protective Equipment (PPE)
Before handling the waste, ensure appropriate PPE is worn to prevent exposure.

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard lab coat is required to protect from contamination.[8]

Waste Segregation and Container Selection
Proper segregation is the most critical step in this workflow.

Identify the Correct Waste Stream: This compound MUST be disposed of in a container

designated for "Halogenated Organic Solid Waste."[1]

Do NOT Mix: Never mix N-(4-iodophenyl)tetradecanamide waste with non-halogenated

organic waste, aqueous waste, or general trash.[8][9]

Select a Container:

Use a container made of a compatible material (e.g., high-density polyethylene, glass) that

is in good condition with a secure, screw-top lid.[9]

The container must be clean and dry before the first addition of waste.
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Disposal Decision Workflow
The following diagram illustrates the critical decision-making process for segregating laboratory

chemical waste.

Waste Streams

Generated Chemical Waste
(N-(4-iodophenyl)tetradecanamide)

Does the molecule contain
 F, Cl, Br, or I?

Halogenated Organic Waste
(Solid)

  Yes

Non-Halogenated Organic Waste

  No

Other Waste Stream
(Aqueous, etc.) Halogenated

Non-Halogenated

Other
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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